1-(4-Fluorobenzyl)-3-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]urea
• InChI: InChI=1S/C19H19FN4O4/c1-26-15-6-8-16(9-7-15)27-12-17-23-18(28-24-17)11-22-19(25)21-10-13-2-4-14(20)5-3-13/h2-9H,10-12H2,1H3,(H2,21,22,25)
• InChI Key: IKDPRAURXKUJOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC2=NOC(=N2)CNC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H19FN4O4
• Molecular Weight: 386.4 g/mol

Description

1-(4-Fluorobenzyl)-3-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)urea is a useful research compound. Its molecular formula is C19H19FN4O4 and its molecular weight is 386.383. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Fluorobenzyl)-3-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Fluorobenzyl)-3-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Derivatives and Chemical Reactions : Nitrogen-containing heterocycles have been studied for their reactions with derivatives like 4-methoxy-3-nitrobenzyl chloride, showing potential in organic synthesis and chemical reactions (Harutyunyan, 2016).

• Cocondensation with Methylolphenols : The reaction of urea with methylolphenols under acidic conditions has been explored, leading to various compounds including hydroxybenzylurea and bis(hydroxybenzyl)urea, which can have applications in polymer science (Tomita & Hse, 1992).

• Selective Receptor Antagonism : Research on compounds like GSK1059865, a selective orexin-1 receptor antagonist, has implications in the study of compulsive behaviors, feeding, and drug abuse (Piccoli et al., 2012).

• Photodynamic Therapy Applications : Studies have been conducted on zinc phthalocyanine derivatives with potential applications in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

• Glycogen Synthase Kinase-3β Inhibition : Derivatives like AR-A014418, which share structural similarities, have been used in studies related to glycogen synthase kinase-3β inhibition, with implications in neurodegenerative disorders and cancer research (Vasdev et al., 2005).

• Antimicrobial and Antioxidant Activities : Benzimidazole derivatives containing elements like oxadiazole and triazole have been synthesized and tested for their antimicrobial and antioxidant activities (Menteşe, Ülker, & Kahveci, 2015).